2,2,2-Trifluoro-N-(1,3-oxazol-5-yl)acetamide

• IUPAC Name: 2,2,2-trifluoro-N-(1,3-oxazol-5-yl)acetamide
• InChI: InChI=1S/C5H3F3N2O2/c6-5(7,8)4(11)10-3-1-9-2-12-3/h1-2H,(H,10,11)
• InChI Key: GVLLGEOYAHDIJY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC=N1)NC(=O)C(F)(F)F
• Molecular Formula: C5H3F3N2O2
• DSSTOX Substance ID: DTXSID90763213
• Molecular Weight: 180.08 g/mol
• CAS No.: 110281-31-7

Description

2,2,2-Trifluoro-N-(1,3-oxazol-5-yl)acetamide is a chemical compound. It is a versatile compound used in diverse scientific research areas. Its unique structure and properties make it invaluable for pharmaceutical development, materials science, and organic synthesis.

Molecular Structure Analysis

The molecular formula of this compound is C5H7F3N2O2. The average mass is 184.117 Da and the monoisotopic mass is 184.045959 Da.

Scientific Research Applications

Synthesis and Chemical Applications

Research has delved into the synthesis routes and applications of compounds structurally related to 2,2,2-Trifluoro-N-(1,3-oxazol-5-yl)acetamide, especially in the domain of heterocyclic chemistry where N-heterocyclic compounds like 1,2,3-triazoles play a pivotal role. The stability and significant dipole moment of these compounds facilitate their interaction with biological targets through hydrogen bonding and dipole-dipole interactions. Notably, the copper(I) catalyzed azide-alkyne cycloaddition (CuAAC), known as a key click reaction, has been highlighted for its simplicity, high selectivity, and efficiency in synthesizing 1,4-disubstituted 1,2,3-triazoles, showcasing the importance of such structures in drug discovery and pharmaceutical chemistry (Kaushik et al., 2019).

Environmental Sciences

In environmental sciences, the study of acetaminophen degradation by advanced oxidation processes (AOPs) throws light on the pathways, by-products, and biotoxicity, suggesting the potential environmental impact and the necessity for effective degradation strategies to mitigate pollution. This research underscores the relevance of understanding the chemical properties and reactivity of various compounds, including those structurally related to this compound, in environmental contexts (Qutob et al., 2022).

Biological and Medicinal Chemistry

A significant portion of research focuses on the biological features of compounds like 1,2,4-triazoles and their derivatives, revealing antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. Such studies are crucial for identifying new therapeutic agents and understanding their mechanisms of action. The versatility of these compounds underscores the potential for developing new drugs and therapeutic strategies to address various health issues (Ohloblina, 2022).